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Compound of Interest

Compound Name: 2-Octyn-1-ol

Cat. No.: B148842

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides critical, procedural guidance for the safe handling and disposal of 2-
Octyn-1-ol. Adherence to these protocols is essential for ensuring laboratory safety and
operational integrity.

Hazard Identification and Personal Protective
Equipment (PPE)

2-Octyn-1-ol is a combustible liquid that poses several health risks. It is harmful if swallowed,
causes skin and serious eye irritation, and may lead to respiratory irritation.[1][2] Rigorous
adherence to Personal Protective Equipment (PPE) protocols is mandatory to mitigate these
risks.

Table 1: Personal Protective Equipment (PPE) for 2-Octyn-1-ol
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Protection Type

Specification

Rationale

Eye/Face Protection

Tightly fitting safety goggles
with side-shields conforming to
EN 166 (EU) or NIOSH (US).

[1]

Prevents eye contact which

can cause serious irritation.[1]

[2]

Skin Protection

Chemical impermeable gloves.
Fire/flame resistant and

impervious clothing.[1]

Protects against skin irritation

and absorption.[1][2]

Respiratory Protection

Use only in a well-ventilated
area.[1] If exposure limits are
exceeded or irritation is
experienced, a full-face
respirator is necessary.[1] A
dust mask (type N95) may also

be appropriate.

Prevents respiratory tract
irritation.[1][2]

Table 2: GHS Hazard Information for 2-Octyn-1-ol
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Hazard Statement

GHS Classification

Precautionary Statement

H302: Harmful if swallowed

Acute toxicity, oral (Category
4)

P270: Do not eat, drink or
smoke when using this
product. P301+P317: IF
SWALLOWED: Get medical
help. P330: Rinse mouth.[1][2]

H315: Causes skin irritation

Skin corrosion/irritation

(Category 2)

P280: Wear protective
gloves/protective clothing.
P302+P352: IF ON SKIN:
Wash with plenty of water.
P332+P317: If skin irritation
occurs: Get medical help.[1][2]

H319: Causes serious eye

irritation

Serious eye damage/eye
irritation (Category 2)

P280: Wear eye
protection/face protection.
P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.[1][2]

H335: May cause respiratory
irritation

Specific target organ toxicity,
single exposure; Respiratory

tract irritation (Category 3)

P261: Avoid breathing
dust/fume/gas/mist/vapours/sp
ray. P271: Use only outdoors
or in a well-ventilated area.
P304+P340: IF INHALED:
Remove person to fresh air
and keep comfortable for
breathing.[1][2]

H227: Combustible liquid

Flammable liquids

P403 + P235: Store in a well-

ventilated place. Keep cool.[3]

Table 3: Physical and Chemical Properties of 2-Octyn-1-ol
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Property Value

Molecular Formula C8H140[2]

Molecular Weight 126.20 g/mol [2]

Density 0.880 g/mL at 25 °C
Boiling Point 76-78 °C at 2 mmHg
Flash Point 91 °C (195.8 °F)[4]
Storage Class 10 - Combustible liquids[4]

Operational Plan: Step-by-Step Handling Procedure

Strict adherence to the following workflow is required to ensure the safe handling of 2-Octyn-1-
ol.
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Preparation

Review Safety Data Sheet (SDS)

l

Ensure adequate ventilation

l

Don appropriate Personal Protective Equipment (PPE)

'

Inspect container for damage

Hangdling
v

Use non-sparking tools

l

Avoid contact with skin and eyes

'

Avoid breathing vapors

l

Keep away from ignition sources

Stolage

Keep container tightly closed

l

Store in a dry, cool, well-ventilated place

'

Store locked up

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 2-Octyn-1-ol.
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Disposal Plan: Step-by-Step Procedure

Proper disposal of 2-Octyn-1-ol and its containers is crucial to prevent environmental
contamination and ensure regulatory compliance.

Step 1: Containment

e Collect and arrange for disposal.

» Keep the chemical in suitable, closed containers for disposal.[1]

Step 2: Labeling

o Clearly label the waste container with the chemical name and associated hazards.
Step 3: Regulatory Compliance

o Dispose of the contents and container at an approved waste disposal plant in accordance
with all applicable local, state, and federal regulations.[1][3]

Step 4: Decontamination

e Thoroughly wash any contaminated clothing before reuse.[1]

Hierarchy of Controls

To effectively manage the risks associated with 2-Octyn-1-ol, a hierarchical approach to
control measures should be implemented.
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(e.g., Fume Hood, Ventilation)
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(e.g., SOPs, Training)
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Personal Protective Equipment (PPE)
(Least Effective)
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Caption: Hierarchy of Controls for Chemical Safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b148842#personal-protective-equipment-for-handling-
2-octyn-1-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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